Cas no 888325-29-9 (4-Hydroxy-3,3-dimethylcyclohexanone)

4-Hydroxy-3,3-dimethylcyclohexanone structure

888325-29-9 structure

Product Name:4-Hydroxy-3,3-dimethylcyclohexanone

CAS No:888325-29-9

MF:C₈H₁₄O₂

MW:142.195562839508

MDL:MFCD18157601

CID:844499

PubChem ID:11499234

Update Time:2024-10-26

4-Hydroxy-3,3-dimethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-3,3-dimethylcyclohexanone
- 4-hydroxy-3,3-dimethylcyclohexan-1-one
- 4-Hydroxy-3,3-dimethylcyclohexanone (ACI)
- TVEFGDBEVBAUDD-UHFFFAOYSA-N
- DB-106837
- SCHEMBL1642593
- HY-W047428
- CS-0099441
- AKOS022174750
- EN300-1707846
- SB84534
- DTXSID50467583
- BS-29812
- MFCD18157601
- Y10490
- 888325-29-9
- MDL： MFCD18157601
- Inchi： 1S/C8H14O2/c1-8(2)5-6(9)3-4-7(8)10/h7,10H,3-5H2,1-2H3
- InChI Key： TVEFGDBEVBAUDD-UHFFFAOYSA-N
- SMILES： O=C1CC(C)(C)C(O)CC1

Computed Properties

Exact Mass: 142.099379685g/mol
Monoisotopic Mass: 142.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.027±0.06 g/cm3 (20 ºC 760 Torr)
Boiling Point: 229.8±33.0℃ (760 Torr)
Flash Point: 93.1±18.0℃

4-Hydroxy-3,3-dimethylcyclohexanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A419525-10mg	4-Hydroxy-3,3-dimethylcyclohexanone	888325-29-9		10mg	$ 50.00	2022-05-31
TRC	A419525-50mg	4-Hydroxy-3,3-dimethylcyclohexanone	888325-29-9		50mg	$ 135.00	2022-05-31
TRC	A419525-100mg	4-Hydroxy-3,3-dimethylcyclohexanone	888325-29-9		100mg	$ 210.00	2022-05-31
Chemenu	CM203357-5g	4-Hydroxy-3,3-dimethylcyclohexanone	888325-29-9	95%	5g	$3036	2021-06-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01311-5g	4-hydroxy-3,3-dimethylcyclohexan-1-one	888325-29-9	95%	5g	$3000	2023-09-07
Chemenu	CM203357-50g	4-Hydroxy-3,3-dimethylcyclohexanone	888325-29-9	95%	50g	$6072	2022-08-31
eNovation Chemicals LLC	K14135-1g	4-hydroxy-3,3-dimethylcyclohexanone	888325-29-9	90%	1g	$660	2024-05-24
eNovation Chemicals LLC	K14135-5g	4-hydroxy-3,3-dimethylcyclohexanone	888325-29-9	90%	5g	$1650	2024-05-24
eNovation Chemicals LLC	K14135-10g	4-hydroxy-3,3-dimethylcyclohexanone	888325-29-9	90%	10g	$2480	2024-05-24
eNovation Chemicals LLC	K14135-25g	4-hydroxy-3,3-dimethylcyclohexanone	888325-29-9	90%	25g	$3720	2024-05-24

4-Hydroxy-3,3-dimethylcyclohexanone Production Method

Production Method 1

134409-06-6

888325-29-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 30 min, 0 °C; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 1 h, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9, rt

Reference

Discovery of the Selective Protein Kinase C-θ Kinase Inhibitor, CC-90005

Papa, Patrick; Whitefield, Brandon; Mortensen, Deborah S. ; Cashion, Dan; Huang, Dehua; et al, Journal of Medicinal Chemistry, 2021, 64(16), 11886-11903

Production Method 2

888325-27-7

888325-29-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetone , Water ; 1 h, reflux

Reference

Discovery of Huperzine A-Tacrine Hybrids as Potent Inhibitors of Human Cholinesterases Targeting Their Midgorge Recognition Sites

Gemma, Sandra; Gabellieri, Emanuele; Huleatt, Paul; Fattorusso, Caterina; Borriello, Marianna; et al, Journal of Medicinal Chemistry, 2006, 49(11), 3421-3425